Cas no 897620-34-7 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(naphthalen-1-yl)acetamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(naphthalen-1-yl)acetamide
• CAS No: 897620-34-7
• MF: C₂₅H₂₄N₂O₂
• MW: 384.470266342163
• CID: 5515708
• Update Time: 2025-08-01

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-naphthalen-1-ylacetamide
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C25H24N2O2/c28-24(16-19-7-3-6-17-5-1-2-9-22(17)19)26-21-12-13-23-20(15-21)8-4-14-27(23)25(29)18-10-11-18/h1-3,5-7,9,12-13,15,18H,4,8,10-11,14,16H2,(H,26,28)
• InChI Key： RPMWHQIDRLTDSG-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1CC1)=O)(=O)CC1=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(naphthalen-1-yl)acetamide

N-(1-Cyclopropanecarbonyl-1,2,3,4-Tetrahydroquinolin-6-Yl)-2-(Naphthalen-1-Yl)Acetamide: A Comprehensive Overview

The compound with CAS No 897620-34-7, known as N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(naphthalen-1-yl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug discovery and materials science.

The molecular structure of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(naphthalen-1-yl)acetamide is characterized by a tetrahydroquinoline ring system fused with a cyclopropane moiety and an acetamide group attached to a naphthyl substituent. This unique combination of structural elements contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various disease states. For instance, investigations into its interaction with kinases have revealed promising results, suggesting its potential as a lead compound in anticancer drug development.

Moreover, the naphthalenyl group within the molecule has been shown to enhance its solubility and bioavailability, making it an attractive candidate for further pharmacokinetic studies. The integration of the cyclopropane ring into the tetrahydroquinoline framework has also been found to influence the compound's stability and metabolic profile.

From a synthetic perspective, the construction of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(naphthalen-1-yl)acetamide involves a series of intricate multi-step reactions. These include cyclopropanation techniques and amide bond formations, which require precise control over reaction conditions to ensure high yields and purity.

Recent advancements in asymmetric synthesis have further expanded the scope of this compound's applications. By introducing stereochemical control during its synthesis, researchers have been able to access enantiomerically pure forms of the molecule. This has opened new avenues for exploring its enantioselective biological activities.

In terms of spectroscopic analysis, modern techniques such as NMR and mass spectrometry have provided valuable insights into the molecular structure and dynamics of N-(1-cyclopropanecarbonyl...) . These studies have confirmed the presence of key functional groups and provided evidence for conformational flexibility within the molecule.

Furthermore, computational chemistry approaches have been employed to model the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have shed light on its electronic structure and potential interactions with biological systems.

In conclusion, N-(1-cyclopropanecarbonyl...) represents a significant advancement in organic synthesis and holds immense promise for future applications in drug discovery and beyond. Its unique structural features and versatile reactivity make it a compelling subject for ongoing research efforts.